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Compound of Interest

Compound Name: 5-Formyl-8-hydroxycarbostyril

Cat. No.: B045642 Get Quote

A comprehensive review of publicly available scientific literature reveals a significant knowledge

gap regarding the specific biological activities of 5-Formyl-8-hydroxycarbostyril. Despite its

structural similarity to compounds with known pharmacological relevance, this particular

molecule remains largely unexplored within the realms of biological and medicinal chemistry.

While no direct studies on 5-Formyl-8-hydroxycarbostyril could be identified, an analysis of

its core structure and related analogs provides a foundation for postulating its potential

biological relevance and offers direction for future research. The molecule belongs to the

quinolinone family, a class of heterocyclic compounds that have garnered considerable

attention from researchers for their diverse pharmacological properties.

The Promising Scaffold: 8-Hydroxyquinolin-2(1H)-
one
The foundational structure of the target compound is 8-hydroxyquinolin-2(1H)-one, also known

as 8-hydroxycarbostyril. This scaffold is a key component in various biologically active

molecules. For instance, derivatives of 5-(2-amino-1-hydroxyethyl)-8-hydroxyquinolin-2(1H)-

one have been investigated as potent β2-adrenoceptor agonists, suggesting the potential for

compounds with this core to interact with G-protein coupled receptors. This activity is crucial in

the treatment of respiratory diseases like asthma and chronic obstructive pulmonary disease

(COPD).

The Influence of the 5-Formyl Group
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The presence of a formyl (-CHO) group at the 5-position of the carbostyril ring is a critical

feature that would distinguish the biological activity of 5-Formyl-8-hydroxycarbostyril from its

parent compound. Aldehyde moieties are known to be reactive and can participate in various

biological interactions, including the formation of Schiff bases with primary amines on proteins.

This reactivity could lead to a range of biological effects, from enzyme inhibition to the

modulation of cellular signaling pathways.

A related compound, 5-formyl-8-hydroxyquinoline, has been studied for its metal-chelating

properties. While this is a distinct molecule (a quinoline rather than a quinolinone), it highlights

the potential for the 5-formyl-8-hydroxy substitution pattern to engage with metal ions. The

chelation of metal ions is a critical aspect of various biological processes and a mechanism of

action for several therapeutic agents.

Postulated Biological Activities and Future
Research Directions
Given the characteristics of its structural components, 5-Formyl-8-hydroxycarbostyril could

be hypothesized to exhibit a range of biological activities, including but not limited to:

Antimicrobial Activity: The quinolinone core is present in many antibacterial and antifungal

agents. The addition of a reactive formyl group could enhance such properties.

Anticancer Activity: Many quinoline and quinolinone derivatives have been shown to possess

cytotoxic effects against various cancer cell lines. The potential for 5-Formyl-8-
hydroxycarbostyril to interact with cellular nucleophiles makes it a candidate for

investigation as an anticancer agent.

Enzyme Inhibition: The aldehyde functionality could enable the compound to act as an

inhibitor of enzymes, particularly those with key amine residues in their active sites.

To elucidate the actual biological profile of 5-Formyl-8-hydroxycarbostyril, a systematic

investigation is required. A proposed workflow for future research is outlined below.

Experimental Workflow for Investigating the
Biological Activity of 5-Formyl-8-hydroxycarbostyril
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Figure 1. A proposed experimental workflow for the systematic evaluation of the biological

activity of 5-Formyl-8-hydroxycarbostyril, from synthesis to potential in vivo testing.

Conclusion
In conclusion, 5-Formyl-8-hydroxycarbostyril represents a molecule of significant interest at

the intersection of synthetic and medicinal chemistry. While direct biological data is currently

absent from the scientific literature, its structural features suggest a high potential for

pharmacological activity. The scientific community is encouraged to undertake the necessary

research to synthesize and evaluate this compound, which could lead to the discovery of novel

therapeutic agents. The provided workflow offers a roadmap for such an endeavor, paving the

way for a deeper understanding of the biological role of this intriguing quinolinone derivative.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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